Cas no 106006-79-5 (N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine)

N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine is a heterocyclic amine derivative with a tetrahydrobenzothiazole core structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. Its fused bicyclic system and amine functionality offer versatility in synthetic applications, enabling modifications for targeted drug design. The n-propyl substituent enhances lipophilicity, which may improve membrane permeability in pharmacokinetic studies. The compound's stability and well-defined reactivity make it suitable for exploratory synthesis in the development of CNS-active agents or enzyme modulators. It is typically handled under controlled conditions due to its amine sensitivity.

N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine structure

106006-79-5 structure

Product Name:N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine

CAS No:106006-79-5

MF:C₁₄H₁₅N₃S

MW:257.354001283646

CID:178002

PubChem ID:129164

Update Time:2025-06-07

N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine Chemical and Physical Properties

Names and Identifiers

- 4H-Benzo[de]thiazolo[4,5-g]quinolin-9-amine,5,6,6a,7-tetrahydro-6-methyl-
- 9-amino-6-methyl-5,6,6a,7-tetrahydro-4H-benzo-(de)thiazolo(4,5-g)quinoline
- 9-Amtbtq
- 6-methyl-5,6,6a,7-tetrahydro-4H-benzo[de][1,3]thiazolo[4,5-g]quinolin-9-amine
- BDBM50226715
- 106006-79-5
- 6-Methyl-4,5,6,6a,7,10-hexahydro-9H-benzo[de][1,3]thiazolo[4,5-g]quinolin-9-imine
- 6-Methyl-5,6,6a,7-tetrahydro-4H-benzo[de]thiazolo[4,5-g]quinolin-9-amine
- DTXSID00909867
- 2-methyl-13-thia-2,11-diazatetracyclo[7.6.1.05,16.010,14]hexadeca-5(16),6,8,10(14),11-pentaen-12-amine
- CHEMBL357911
- N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine
- Inchi： 1S/C14H15N3S/c1-17-6-5-8-3-2-4-9-12(8)10(17)7-11-13(9)16-14(15)18-11/h2-4,10H,5-7H2,1H3,(H2,15,16)
- InChI Key： HHCIBEMTUSEDSI-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=C1CC1C3=C2C=CC=C3CCN1C

Computed Properties

Exact Mass: 257.09885
Monoisotopic Mass: 257.09866866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 70.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 456.3±40.0 °C at 760 mmHg
Flash Point: 229.7±27.3 °C
PSA: 42.15
Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Propyl-4,5,6,7-TetrahydrobenzoDThiazol-6-Amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P839393-2.5mg	N-Propyl-4,5,6,7-Tetrahydrobenzo[D]Thiazol-6-Amine	106006-79-5	2.5mg	$ 50.00	2022-06-03
TRC	P839393-5mg	N-Propyl-4,5,6,7-Tetrahydrobenzo[D]Thiazol-6-Amine	106006-79-5	5mg	$ 65.00	2022-06-03
TRC	P839393-25mg	N-Propyl-4,5,6,7-Tetrahydrobenzo[D]Thiazol-6-Amine	106006-79-5	25mg	$ 230.00	2022-06-03